Cas no 153863-96-8 (furo[3,2-c]pyridin-2-ylmethanamine dihydrochloride)

• Product Name: furo[3,2-c]pyridin-2-ylmethanamine dihydrochloride
• CAS No: 153863-96-8
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 4604719
• Update Time: 2025-10-09

furo[3,2-c]pyridin-2-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• furo[3,2-c]pyridin-2-ylmethanamine dihydrochloride

• Inchi： 1S/C8H8N2O.ClH/c9-4-7-3-6-5-10-2-1-8(6)11-7;/h1-3,5H,4,9H2;1H
• InChI Key： UZOUMGYXKTXZLU-UHFFFAOYSA-N
• SMILES： C(C1OC2C=CN=CC=2C=1)N.Cl

Additional information on furo[3,2-c]pyridin-2-ylmethanamine dihydrochloride

Comprehensive Overview of Furo[3,2-c]pyridin-2-ylmethanamine Dihydrochloride (CAS No. 153863-96-8)

Furo[3,2-c]pyridin-2-ylmethanamine dihydrochloride (CAS No. 153863-96-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound belongs to the class of furopyridine derivatives, which are known for their potential applications in drug discovery and development. Researchers are particularly interested in its amine-functionalized backbone, which offers versatile reactivity for further chemical modifications.

In recent years, the demand for heterocyclic compounds like furo[3,2-c]pyridin-2-ylmethanamine has surged, driven by their role in designing novel therapeutics. The compound's dihydrochloride salt form enhances its solubility, making it suitable for in vitro and in vivo studies. This attribute aligns with the growing trend of optimizing drug candidates for better bioavailability, a topic frequently searched in pharmacokinetics and medicinal chemistry forums.

The structural motif of furo[3,2-c]pyridine is often explored in central nervous system (CNS) drug development, a hot topic in 2024 due to rising interest in neurodegenerative diseases. While CAS No. 153863-96-8 itself is not a marketed drug, its scaffold is being investigated for potential interactions with neurotransmitter receptors. This connects to popular search queries like "new targets for Alzheimer's disease" and "small molecules for Parkinson's therapy."

From a synthetic chemistry perspective, the preparation of furo[3,2-c]pyridin-2-ylmethanamine dihydrochloride involves multi-step organic transformations, including cyclization and amination reactions. These processes are frequently discussed in organic synthesis optimization circles, where researchers seek greener alternatives to traditional methods. The compound's crystalline dihydrochloride form also makes it a subject of interest in X-ray crystallography studies, another trending area in molecular characterization.

Quality control of CAS No. 153863-96-8 typically employs advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for research applications. The emphasis on analytical validation reflects broader industry concerns about reproducibility in scientific studies—a frequently searched topic in academic and industrial forums alike.

While not classified as hazardous, proper handling of furo[3,2-c]pyridin-2-ylmethanamine dihydrochloride in laboratory settings remains crucial. This aligns with the increasing focus on laboratory safety protocols in educational content. The compound's stability under various storage conditions is another practical consideration for researchers, often addressed in chemical storage best practices guides.

The commercial availability of 153863-96-8 from specialty chemical suppliers has made it accessible for structure-activity relationship (SAR) studies. Its modular structure allows for the creation of diverse analogs, connecting to the popular research theme of scaffold hopping in drug design. This approach is particularly relevant to current searches about "overcoming drug resistance" and "polypharmacology strategies."

In conclusion, furo[3,2-c]pyridin-2-ylmethanamine dihydrochloride represents an important building block in modern medicinal chemistry. Its unique fused heterocyclic system offers numerous possibilities for pharmaceutical innovation, while its well-characterized properties make it valuable for method development and mechanistic studies. As research into privileged structures continues to evolve, compounds like this will likely remain at the forefront of drug discovery efforts.